Cas no 946714-06-3 (4-(3-ethoxyphenyl)piperidine)

4-(3-Ethoxyphenyl)piperidine is a substituted piperidine derivative featuring an ethoxy phenyl moiety at the 4-position. This compound serves as a valuable intermediate in organic synthesis and pharmaceutical research, particularly in the development of bioactive molecules targeting central nervous system (CNS) receptors. Its structural framework allows for versatile modifications, making it useful in medicinal chemistry for designing ligands with potential pharmacological activity. The ethoxy group enhances lipophilicity, which may influence binding affinity and metabolic stability. High-purity grades are available for research applications, ensuring reproducibility in experimental studies. Proper handling and storage under inert conditions are recommended to maintain stability.

4-(3-ethoxyphenyl)piperidine structure

Product name:4-(3-ethoxyphenyl)piperidine

CAS No:946714-06-3

MF:C_₁₃H_₁₉NO

MW:205.296063661575

CID:1987291

PubChem ID:21448167

4-(3-ethoxyphenyl)piperidine Chemical and Physical Properties

Names and Identifiers

- 4-(3-ethoxyphenyl)piperidine
- EN300-1849459
- DTXSID30614053
- DA-22705
- SCHEMBL12251547
- AKOS012458268
- 946714-06-3
- Inchi： InChI=1S/C13H19NO/c1-2-15-13-5-3-4-12(10-13)11-6-8-14-9-7-11/h3-5,10-11,14H,2,6-9H2,1H3
- InChI Key： VDNHZDJFNHSMQX-UHFFFAOYSA-N
- SMILES： CCOC1=CC=CC(=C1)C2CCNCC2

Computed Properties

Exact Mass: 205.146664230Da
Monoisotopic Mass: 205.146664230Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 177
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 21.3Å²

4-(3-ethoxyphenyl)piperidine Pricemore >>

Enterprise	No.	Product name	Cas No.	Specification	Price	update time
Enamine	EN300-1849459-0.1g	4-(3-ethoxyphenyl)piperidine	946714-06-3	0.1g	$1144.0	2023-05-25
Enamine	EN300-1849459-5.0g	4-(3-ethoxyphenyl)piperidine	946714-06-3	5g	$3770.0	2023-05-25
Enamine	EN300-1849459-10.0g	4-(3-ethoxyphenyl)piperidine	946714-06-3	10g	$5590.0	2023-05-25
Enamine	EN300-1849459-0.5g	4-(3-ethoxyphenyl)piperidine	946714-06-3	0.5g	$1247.0	2023-05-25
Enamine	EN300-1849459-0.05g	4-(3-ethoxyphenyl)piperidine	946714-06-3	0.05g	$1091.0	2023-05-25
Enamine	EN300-1849459-1g	4-(3-ethoxyphenyl)piperidine	946714-06-3	1g	$0.0	2023-09-19
Enamine	EN300-1849459-1.0g	4-(3-ethoxyphenyl)piperidine	946714-06-3	1g	$1299.0	2023-05-25
Enamine	EN300-1849459-0.25g	4-(3-ethoxyphenyl)piperidine	946714-06-3	0.25g	$1196.0	2023-05-25
Enamine	EN300-1849459-2.5g	4-(3-ethoxyphenyl)piperidine	946714-06-3	2.5g	$2548.0	2023-05-25